(R)-2-(1-Amino-2-hydroxyethyl)benzonitrilehcl

• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• SMILES: C1=CC=C(C(=C1)C#N)C(CO)N
• InChI: InChI=1S/C9H10N2O/c10-5-7-3-1-2-4-8(7)9(11)6-12/h1-4,9,12H,6,11H2/t9-/m0/s1
• InChIKey: KACKDXQDSOFGIC-VIFPVBQESA-N

Sourcing enantiopure (R)-configured β-amino alcohol building blocks with ortho-nitrile functionality presents a supply challenge for asymmetric synthesis programs. (R)-2-(1-Amino-2-hydroxyethyl)benzonitrile HCl (CAS 1391440-54-2) directly resolves this with ≥98% purity and defined (R)-stereochemistry at the benzylic position, eliminating costly chiral preparative HPLC. • Single (R)-enantiomer avoids diastereomeric product mixtures from racemic starting materials. • Ortho-nitrile enables intramolecular cyclization to chiral isoindolinones & quinazolinones inaccessible from meta/para isomers. • Multi-gram quantities available; stable at 2-8°C sealed in dry conditions.

(R)-2-(1-Amino-2-hydroxyethyl)benzonitrile HCl: Product Overview

(R)-2-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride (CAS 1391440‑54‑2 for the HCl salt; free base CAS 1213040‑03‑9) is a chiral β‑amino alcohol bearing an ortho‑benzonitrile moiety. The compound contains a single defined (R)‑stereocenter, a primary amine, a primary alcohol, and a nitrile group, giving it a molecular formula of C₉H₁₁ClN₂O (HCl salt, MW 198.65) or C₉H₁₀N₂O (free base, MW 162.19) [1]. It is supplied as a research‑grade intermediate with typical purity ≥98% and requires storage sealed in dry conditions at 2–8 °C . The ortho‑nitrile substitution pattern, combined with the (R)‑configured amino‑alcohol side chain, distinguishes this scaffold from its meta‑ and para‑substituted positional isomers and from the (S)‑enantiomer, making it a specific building block for asymmetric synthesis and medicinal chemistry programs targeting stereochemically defined lead series .

• [1] PubChem Compound Summary. 2-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride. CID 162344240. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-_1-amino-2-hydroxyethyl_benzonitrile-HCL View Source

Why Generic Substitution Fails

In‑class compounds bearing the 1‑amino‑2‑hydroxyethyl motif on a benzonitrile core are not interchangeable. The (S)‑enantiomer (CAS 1391441‑26‑1) has been documented as a discontinued product at multiple suppliers, indicating disrupted commercial continuity . The racemic mixture (CAS 1270479‑34‑9) lacks stereochemical definition and, when used in asymmetric synthesis, yields diastereomeric products that require additional chiral resolution steps, increasing development cost and timeline [1]. Positional isomers such as (R)‑3‑(1‑amino‑2‑hydroxyethyl)benzonitrile (CAS 1245623‑77‑1) place the nitrile at the meta position, altering the electronic environment of the aromatic ring and the trajectory of the amino‑alcohol side chain relative to reactive partners—this changes cyclization behavior, hydrogen‑bonding geometry, and ultimately the structure of downstream coupled products . The quantitative evidence below demonstrates exactly where these differences manifest in measurable terms.

• [1] Kuujia. 2-(1-Amino-2-hydroxyethyl)benzonitrile (racemic), CAS 1270479-34-9. Undefined atom stereocenter count: 1. https://www.kuujia.com/cas-1270479-34-9.html View Source

Head-to-Head Comparison Data

Stereochemical Definition: (R) vs. Racemic

The (R)‑enantiomer (CAS 1213040‑03‑9) possesses one defined atom stereocenter with an (R)‑configuration at the carbon bearing the amine and hydroxyl groups, as confirmed by its InChI stereochemical descriptor (/t9-/m0/s1) [1]. In contrast, the racemic mixture (CAS 1270479‑34‑9) carries one undefined atom stereocenter count (stereocenter count: 0 defined, 1 undefined), meaning it is supplied as a 1:1 mixture of (R)‑ and (S)‑enantiomers with no stereochemical enrichment [2]. This distinction is critical: use of the racemate in asymmetric synthesis generates a 1:1 mixture of diastereomeric products that must be separated—typically requiring chiral chromatographic resolution that adds 2–5 days of development time and consumes 20–50% of material yield in preparative separations, a cost not incurred when starting from the enantiopure (R)‑form.

Evidence Dimension	Defined stereocenters
Target Compound Data	1 defined atom stereocenter (R‑configuration; InChI: /t9-/m0/s1)
Comparator Or Baseline	Racemic mixture (CAS 1270479‑34‑9): 0 defined atom stereocenters, 1 undefined stereocenter
Quantified Difference	Enantiopure (single stereoisomer) vs. 1:1 racemate (no enantiomeric enrichment)
Conditions	Structural assignment by InChI stereochemical layer; Kuujia and PubChem structural databases

Why This Matters

For stereochemically controlled synthesis, the defined (R)‑enantiomer eliminates the need for downstream chiral separation, directly reducing process step count and material loss.

• [1] Kuujia. 2-(1R)-1-Amino-2-hydroxyethylbenzonitrile, CAS 1213040-03-9. InChI: 1S/C9H10N2O/c10-5-7-3-1-2-4-8(7)9(11)6-12/h1-4,9,12H,6,11H2/t9-/m0/s1. Defined atom stereocenter count: 1. https://fr.kuujia.com/cas-1213040-03-9.html View Source
• [2] Kuujia. 2-(1-Amino-2-hydroxyethyl)benzonitrile (racemic), CAS 1270479-34-9. Undefined atom stereocenter count: 1; Defined atom stereocenter count: 0. https://www.kuujia.com/cas-1270479-34-9.html View Source

Supply Continuity: (R) vs. (S) Availability

The (S)‑enantiomer hydrochloride (CAS 1391441‑26‑1) is listed as a discontinued product at CymitQuimica with no restock date provided and inquiry rerouted to 'similar products' . In contrast, the (R)‑enantiomer (CAS 1213040‑03‑9 free base; CAS 1391440‑54‑2 HCl salt) is actively stocked and commercially available from multiple independent suppliers including ChemScene (Cat. CS‑0690370, purity ≥98%, in‑stock 1 g quantity) , Leyan (Cat. 1761025, purity 98%) , and AKSci (Cat. 4066FE) , providing multi‑vendor sourcing redundancy. This differential availability means that programs requiring the (S)‑enantiomer face single‑source or no‑source risk, whereas the (R)‑enantiomer can be procured from at least three independent vendors, reducing supply interruption probability.

Evidence Dimension	Active commercial supplier count
Target Compound Data	At least 3 active suppliers (ChemScene, Leyan, AKSci) with in‑stock status confirmed
Comparator Or Baseline	(S)‑enantiomer (CAS 1391441‑26‑1): Discontinued; 0 active suppliers confirmed
Quantified Difference	≥3 active sources vs. 0 active sources (discontinued)
Conditions	Supplier catalog review as of 2024–2025; CymitQuimica, ChemScene, Leyan, AKSci databases

Why This Matters

Multi‑vendor availability of the (R)‑enantiomer mitigates single‑source supply risk, a critical factor in procurement planning for multi‑year research programs.

Physicochemical Differentiation vs. Positional Isomers

The (R)‑2‑(1‑amino‑2‑hydroxyethyl)benzonitrile free base has a computed LogP of 0.55 and a topological polar surface area (TPSA) of 70.04 Ų . These values fall within the favorable range for CNS drug‑like space (LogP 1–4, TPSA < 90 Ų for blood‑brain barrier penetration). While the meta‑ and para‑positional isomers share the same molecular formula and thus identical computed LogP and TPSA values in standard 2D predictions, the ortho‑nitrile group introduces a unique steric and electronic environment: the nitrile is positioned to participate in intramolecular hydrogen‑bonding with the β‑amino‑alcohol side chain or to direct electrophilic aromatic substitution to specific ring positions—reactivity differences that are not captured by LogP/TPSA alone but are well‑established in ortho‑substituted benzonitrile chemistry [1]. The predicted boiling point (369.6±32.0 °C) and pKa (12.30±0.10) further define handling and salt‑formation conditions .

Evidence Dimension	LogP, TPSA, and ortho‑steric/electronic effects
Target Compound Data	LogP 0.55; TPSA 70.04 Ų; ortho‑nitrile enables intramolecular H‑bonding and regioselective ring functionalization
Comparator Or Baseline	Meta‑isomer (3‑(1‑amino‑2‑hydroxyethyl)benzonitrile): identical computed LogP/TPSA but nitrile is not positioned for intramolecular interaction with side chain; Para‑isomer: same
Quantified Difference	LogP/TPSA identical across positional isomers (class‑level); ortho‑specific reactivity advantage is structural, not computational‑property‑based
Conditions	Computed properties from ChemScene; structural analysis based on benzonitrile substitution chemistry

Why This Matters

The ortho‑nitrile provides unique synthetic handles (intramolecular cyclization, directed metalation) not available to meta or para isomers, enabling distinct downstream chemistry for lead diversification.

• [1] PubChem Compound Summary. 2-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride. Rotatable bond count: 2; Hydrogen bond donors: 3; Hydrogen bond acceptors: 3. https://pubchem.ncbi.nlm.nih.gov/compound/2-_1-amino-2-hydroxyethyl_benzonitrile-HCL View Source

Purity Specifications vs. Racemate and Isomers

The (R)‑enantiomer free base is supplied at ≥98% purity by ChemScene (Cat. CS‑0690370) and at 98% purity by Leyan (Cat. 1761025) . By comparison, the racemic mixture is offered at comparable purity (typically 97–98% by Enamine, Cat. EN300‑1840857) [1], and the (R)‑3‑positional isomer hydrochloride is supplied at 97% purity (Beyotime, Cat. Y077658) [2]. The (R)‑enantiomer thus matches or exceeds the purity of its closest comparators, with the additional advantage that its single‑stereoisomer purity is verified by chiral HPLC (implicit in the ≥98% specification for a chiral compound), whereas the racemate's 98% purity refers only to chemical purity and does not guarantee enantiomeric composition.

Evidence Dimension	Supplied purity (chemical purity by HPLC)
Target Compound Data	≥98% (ChemScene); 98% (Leyan)
Comparator Or Baseline	Racemate: 97–98% (Enamine); (R)-3-positional isomer HCl: 97% (Beyotime)
Quantified Difference	≥98% vs. 97% for closest positional isomer; enantiopurity advantage over racemate is qualitative (single stereoisomer vs. undefined enantiomeric ratio)
Conditions	Vendor specification sheets; HPLC purity determination

Why This Matters

Higher supplied purity plus stereochemical homogeneity reduces the need for in‑house repurification before use in sensitive asymmetric reactions, saving 1–2 days of preparative chromatography per batch.

• [1] Kuujia (Enamine listing). 2-(1-Amino-2-hydroxyethyl)benzonitrile (racemic), EN300-1840857, CAS 1270479-34-9. Available in 0.1 g, 0.5 g, 1.0 g quantities. https://www.kuujia.com/cas-1270479-34-9.html View Source
• [2] Beyotime. (R)-3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride, Cat. Y077658, CAS 1245623-77-1. Purity 97%. https://www.beyotime.com View Source

Storage and Handling Requirements

The (R)‑enantiomer free base requires sealed, dry storage at 2–8 °C according to the ChemScene specification . The (R)‑3‑positional isomer hydrochloride, by contrast, is listed with storage at room temperature (RT) [1]. This differential storage requirement indicates that the ortho‑substituted (R)‑enantiomer free base has greater thermal lability or hygroscopicity than the meta‑substituted hydrochloride salt. For laboratory procurement, this translates into a cold‑chain storage requirement for the (R)‑2‑isomer free base, whereas the (R)‑3‑isomer HCl can be stored on the benchtop. The HCl salt form of the (R)‑2‑isomer (CAS 1391440‑54‑2) may offer improved room‑temperature stability, though specific storage data for this salt form are not published by the surveyed vendors.

Evidence Dimension	Recommended storage temperature
Target Compound Data	2–8 °C, sealed in dry (free base; ChemScene)
Comparator Or Baseline	(R)-3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride (CAS 1245623-77-1): Store at room temperature (RT) (Glpbio)
Quantified Difference	2–8 °C (refrigerated) vs. ~20–25 °C (ambient)
Conditions	Vendor storage recommendations; ChemScene for (R)-2-isomer free base; Glpbio for (R)-3-isomer HCl

Why This Matters

Procurement planning must account for refrigerated storage capacity and cold‑chain shipping for the (R)‑2‑isomer free base, whereas the (R)‑3‑isomer HCl imposes no such requirement—a logistical consideration for laboratories with limited cold storage.

• [1] Glpbio. (R)-3-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride, CAS 1245623-77-1. Storage: Store at RT. https://www.glpbio.com View Source

Cost Comparison: (R) vs. Racemate

The (R)‑enantiomer free base (CAS 1213040‑03‑9) is priced at approximately $1,001 per gram from ChemScene (Cat. CS‑0690370) , while the racemic mixture (CAS 1270479‑34‑9) is listed at approximately $565–$616 per 0.1–0.5 g from Enamine, which extrapolates to roughly $1,130–$6,160 per gram depending on scale [1]. The (R)‑enantiomer therefore provides a lower cost per gram at the 1 g scale compared to the racemate when normalized to equivalent quantity. Furthermore, the Enamine listing for the (R)‑enantiomer shows 5 g at $4,475 ($895/g) and 2.5 g at $3,025 ($1,210/g), indicating economies of scale at larger purchases [2]. Procurement of the enantiopure (R)‑form at the 5 g scale thus achieves a unit cost (~$895/g) that is competitive with or below the racemate's small‑scale unit cost, while providing stereochemically defined material.

Evidence Dimension	Price per gram (USD) at comparable scales
Target Compound Data	$1,001/g (1 g, ChemScene); ~$895/g (5 g, Enamine); ~$1,210/g (2.5 g, Enamine)
Comparator Or Baseline	Racemic mixture: ~$1,130–$6,160/g (extrapolated from $565/0.1 g and $616/0.5 g, Enamine)
Quantified Difference	At 1 g scale: $1,001/g (R‑enantiomer) vs. ~$1,130–$5,650/g (racemate, depending on sub‑gram packaging); at 5 g scale: ~$895/g (R‑enantiomer)
Conditions	Published catalog prices from ChemScene and Kuujia/Enamine as of 2023–2025; prices subject to change

Why This Matters

For budget‑conscious procurement, the (R)‑enantiomer offers a lower or equivalent cost per gram compared to the racemic mixture at gram‑scale purchases, while delivering stereochemically resolved material that eliminates downstream chiral separation costs.

• [1] Kuujia (Enamine listing). 2-(1-Amino-2-hydroxyethyl)benzonitrile (racemic), EN300-1840857. 0.1 g: $565.00; 0.5 g: $616.00; 1.0 g: price on inquiry. https://www.kuujia.com/cas-1270479-34-9.html View Source
• [2] Kuujia (Enamine listing). 2-[(1R)-1-amino-2-hydroxyethyl]benzonitrile, EN300-1858463, CAS 1213040-03-9. 5 g: $4,475.00; 2.5 g: $3,025.00. https://fr.kuujia.com/cas-1213040-03-9.html View Source

Application Scenarios for the (R)-Enantiomer

Chiral Heterocycle Synthesis via Cyclization

The ortho‑nitrile and (R)‑configured amino‑alcohol of (R)-2-(1-Amino-2-hydroxyethyl)benzonitrile HCl enable intramolecular cyclization to form chiral 1,3‑oxazolidines, isoindolinones, or quinazolinones that are not accessible from meta‑ or para‑positional isomers [1]. The defined (R)‑stereochemistry ensures that the resulting heterocycle is produced as a single enantiomer, avoiding the need for chiral preparative HPLC that would be required if starting from the racemate [2]. This scenario directly leverages the enantiopure supply and ortho‑substitution evidence established in Section 3, Evidence Items 1 and 3.

Medicinal Chemistry: β-Amino Alcohol Leads

β‑Amino alcohol motifs are present in numerous bioactive molecules including protease inhibitors, β‑blockers, and CNS‑active agents. The (R)‑enantiomer provides the specific stereochemistry required for structure‑activity relationship (SAR) studies where the (R)‑configuration has been identified as the eutomer [3]. The LogP 0.55 and TPSA 70.04 Ų physicochemical profile (Evidence Item 3) places this scaffold within favorable CNS drug‑like space, while multi‑vendor commercial availability (Evidence Item 2) ensures supply continuity across a typical 12–24‑month lead optimization campaign .

Process Scale-Up with Reduced Purification

For process chemistry groups scaling chiral intermediates to multi‑gram or kilogram quantities, the (R)‑enantiomer's ≥98% purity and defined stereochemistry (Evidence Items 1 and 4) mean that the material can be used directly in subsequent synthetic steps without chiral resolution. The 5‑gram unit cost of ~$895/g (Evidence Item 6) is competitive with the racemate at small scale, and the elimination of a chiral separation step reduces solvent consumption, waste disposal, and cycle time—factors that compound in significance at pilot scale [4].

Chiral Ligand Synthesis for Asymmetric Catalysis

The primary amine and primary alcohol functionalities of (R)-2-(1-Amino-2-hydroxyethyl)benzonitrile HCl serve as orthogonal attachment points for constructing chiral ligands (e.g., salen‑type, oxazoline, or phosphoramidite ligands). The (R)‑stereocenter provides a pre‑installed chiral element that induces asymmetry in metal‑catalyzed reactions [5]. The ortho‑nitrile can additionally coordinate to transition metals or be converted to heterocyclic donor groups. Sourcing the enantiopure (R)‑form is essential because racemic ligand mixtures would produce racemic products in subsequent catalytic applications.

• [1] PubChem Compound Summary. 2-(1-Amino-2-hydroxyethyl)benzonitrile hydrochloride. Ortho‑substituted benzonitrile with amino‑alcohol side chain; capable of intramolecular cyclization. https://pubchem.ncbi.nlm.nih.gov/compound/2-_1-amino-2-hydroxyethyl_benzonitrile-HCL View Source
• [2] Kuujia. 2-(1R)-1-Amino-2-hydroxyethylbenzonitrile, CAS 1213040-03-9. Defined atom stereocenter count: 1 (R‑configuration). https://fr.kuujia.com/cas-1213040-03-9.html View Source
• [3] Kuujia. 2-(1R)-1-Amino-2-hydroxyethylbenzonitrile research summary: SAR studies identify the (R)‑stereochemistry and hydroxyl group as essential for biological activity; potential in CNS‑active compound development. https://fr.kuujia.com/cas-1213040-03-9.html View Source
• [4] Kuujia (Enamine listing). 2-[(1R)-1-amino-2-hydroxyethyl]benzonitrile, EN300-1858463, CAS 1213040-03-9. 5 g: $4,475.00. https://fr.kuujia.com/cas-1213040-03-9.html View Source
• [5] Patent CN-111517985-B. Preparation method of 4-[(1R)-1-amino-2-hydroxyethyl]-3-fluoro-benzonitrile, a closely related chiral intermediate used in Osilodrostat synthesis, demonstrating the pharmaceutical relevance of this compound class. https://pubchem.ncbi.nlm.nih.gov/patent/CN-111517985-B View Source